Cas no 872995-21-6 (N-2-(6-{(4-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethyl-4-methylbenzamide)

N-2-(6-{(4-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethyl-4-methylbenzamide structure
872995-21-6 structure
Product Name:N-2-(6-{(4-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethyl-4-methylbenzamide
CAS No:872995-21-6
MF:C22H20FN5OS
MW:421.49050617218
CID:5509544
Update Time:2025-07-09

N-2-(6-{(4-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethyl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-[6-[(4-fluorophenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]-4-methylbenzamide
    • N-2-(6-{(4-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethyl-4-methylbenzamide
    • Inchi: 1S/C22H20FN5OS/c1-15-2-6-17(7-3-15)22(29)24-13-12-20-26-25-19-10-11-21(27-28(19)20)30-14-16-4-8-18(23)9-5-16/h2-11H,12-14H2,1H3,(H,24,29)
    • InChI Key: DSEZUWBTZZLFOP-UHFFFAOYSA-N
    • SMILES: C(NCCC1N2C(=NN=1)C=CC(SCC1=CC=C(F)C=C1)=N2)(=O)C1=CC=C(C)C=C1

N-2-(6-{(4-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethyl-4-methylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2007-0199-2μmol
N-[2-(6-{[(4-fluorophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]-4-methylbenzamide
872995-21-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F2007-0199-5μmol
N-[2-(6-{[(4-fluorophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]-4-methylbenzamide
872995-21-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F2007-0199-10μmol
N-[2-(6-{[(4-fluorophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]-4-methylbenzamide
872995-21-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F2007-0199-20μmol
N-[2-(6-{[(4-fluorophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]-4-methylbenzamide
872995-21-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F2007-0199-1mg
N-[2-(6-{[(4-fluorophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]-4-methylbenzamide
872995-21-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F2007-0199-2mg
N-[2-(6-{[(4-fluorophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]-4-methylbenzamide
872995-21-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F2007-0199-3mg
N-[2-(6-{[(4-fluorophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]-4-methylbenzamide
872995-21-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F2007-0199-4mg
N-[2-(6-{[(4-fluorophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]-4-methylbenzamide
872995-21-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F2007-0199-5mg
N-[2-(6-{[(4-fluorophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]-4-methylbenzamide
872995-21-6 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F2007-0199-10mg
N-[2-(6-{[(4-fluorophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]-4-methylbenzamide
872995-21-6 90%+
10mg
$79.0 2023-05-17

Additional information on N-2-(6-{(4-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethyl-4-methylbenzamide

Exploring the Potential of CAS No 872995-21-6: A Comprehensive Overview of N-2-(6-{(4-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethyl-4-methylbenzamide

CAS No 872995-21-6 is a unique chemical compound with the product name N-2-(6-{(4-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethyl-4-methylbenzamide. This compound has garnered significant attention in the scientific community due to its complex structure and potential applications in various fields. The molecule is characterized by a triazole ring system fused with a pyridazine moiety and contains a methylsulfanyl group attached to a fluorophenyl ring. These structural features contribute to its unique chemical properties and reactivity.

The synthesis of CAS No 872995-21-6 involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to streamline the production process. These advancements not only improve the efficiency of synthesis but also pave the way for large-scale production of this compound for industrial applications.

N-Methylation is a critical step in the synthesis of this compound. The methyl group attached to the benzamide moiety plays a significant role in modulating the compound's pharmacokinetic properties. Studies have shown that this modification enhances the compound's bioavailability and stability in biological systems. This makes it a promising candidate for drug development in various therapeutic areas.

The presence of a fluorophenyl group in the structure introduces electronic effects that influence the compound's reactivity and selectivity. Fluorine atoms are known for their high electronegativity and ability to stabilize aromatic systems. In this case, the fluorophenyl group contributes to the overall aromaticity of the molecule and enhances its ability to participate in hydrogen bonding interactions. This property is particularly advantageous in drug design where specific binding affinities are required.

The triazole ring system is another key structural feature of this compound. Triazoles are known for their robustness and ability to form stable complexes with metal ions. This makes them valuable in materials science applications such as coordination polymers and metal organic frameworks (MOFs). Recent research has explored the use of triazole-containing compounds in constructing MOFs with high surface area and porosity for gas storage applications.

In terms of biological activity, CAS No 872995-21- has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity without causing significant cytotoxicity. This suggests that it could be developed into a therapeutic agent for conditions associated with enzyme dysregulation.

The methylsulfanyl group attached to the fluorophenyl ring introduces additional functional diversity to the molecule. Sulfur-containing groups are known for their role in redox reactions and their ability to act as nucleophiles or electrophiles depending on the reaction conditions. This functional group may also contribute to the compound's ability to cross cellular membranes and deliver bioactive molecules into target cells.

Recent advancements in computational chemistry have enabled researchers to model the behavior of CAS No 872995- at atomic levels. Molecular dynamics simulations have provided insights into its conformational flexibility and binding interactions with target molecules. These computational studies complement experimental work by predicting potential binding modes and guiding further optimization efforts.

In conclusion, CAS No 872995- represents a fascinating example of how complex molecular architectures can be designed and synthesized for specific applications. Its unique combination of structural features makes it a valuable tool in both academic research and industrial development. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and materials science.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.